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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B3418280

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of C.l. Acid Violet 48, an anthraquinone-based acid dye. Understanding the
solubility of this compound is critical for its application in various research and development
fields, including its use as a staining agent, a model compound in wastewater treatment
studies, and potentially in other specialized applications. This document outlines quantitative
solubility data, detailed experimental protocols for solubility determination, and a schematic of
its synthesis process.

Core Properties of C.I, Acid Violet 48

Property Value Reference
C.l. Name Acid Violet 48 [1][2]
CAS Number 12220-51-8 [1112]
Molecular Formula C37H39N2NaOeS [11[2]
Molecular Weight 662.77 g/mol [1][2]
Appearance Dark reddish-brown powder [1112]
Amax (in water) 592 nm [1][2]
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Quantitative Solubility Data

The solubility of C.I. Acid Violet 48 is significantly influenced by the solvent and temperature.
The available quantitative data is summarized in the table below. It is readily soluble in water,
with its solubility increasing substantially with temperature.[3] While qualitatively described as
soluble in ethanol, specific quantitative data for a broad range of organic solvents is not readily
available in the public domain and would require experimental determination.[1]

Solvent Temperature (°C) Solubility (g/L) Reference
Water 20 8 [1][2]
Water 90 80 [3]

Soluble (quantitative
Ethanol - _ [1]
data not available)

Methanol - Data not available

Acetone - Data not available

Dimethylformamide
(DMF)

Data not available

Dimethyl sulfoxide
(DMSO0)

Data not available

Qualitative Observations:

« In the presence of strong hydrochloric acid, C.l. Acid Violet 48's aqueous solution turns
reddish-brown and forms a precipitate.[3]

e The addition of sodium hydroxide to its aqueous solution results in an improved color and
also leads to precipitation.[3]

 In concentrated sulfuric acid, it appears magenta and turns light purple upon dilution, with
precipitation.[3]

 In concentrated nitric acid, it appears brown.[3]
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Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for determining the solubility of C.I. Acid
Violet 48 in various solvents. This method is based on the principle of creating a saturated
solution and then quantifying the concentration of the dissolved dye.

1. Materials and Equipment:

C.l. Acid Violet 48 (high purity)

o Selected solvents (e.g., water, ethanol, methanol, acetone, DMF, DMSO)
e Analytical balance (accurate to 0.1 mg)

 Vials or flasks with airtight seals

o Constant temperature shaker or water bath

o Centrifuge

o Syringe filters (0.45 um or smaller, solvent-compatible)
e UV-Vis Spectrophotometer

¢ Volumetric flasks and pipettes

o Magnetic stirrer and stir bars

2. Procedure:

e Preparation of Standard Solutions:

o Accurately weigh a small amount of C.I. Acid Violet 48 and dissolve it in the chosen
solvent to prepare a stock solution of known concentration.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

e Calibration Curve Generation:
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o Measure the absorbance of each standard solution at the Amax of C.I. Acid Violet 48 (592
nm in water; this may vary slightly in other solvents).

o Plot a graph of absorbance versus concentration to create a calibration curve. The curve
should be linear and follow the Beer-Lambert law.

o Preparation of Saturated Solutions:

o Add an excess amount of C.l. Acid Violet 48 to a known volume of the solvent in a sealed
vial or flask. The amount should be sufficient to ensure that undissolved solid remains
after reaching equilibrium.

o Place the vials in a constant temperature shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours), ensuring
constant agitation to facilitate dissolution.

o Sample Processing:

o After equilibration, allow the solutions to stand undisturbed for a short period to let the
excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pipette. To avoid
transferring solid particles, it is advisable to centrifuge the samples at a high speed and
then draw the supernatant.

o Filter the supernatant through a syringe filter to remove any remaining microscopic
particles.

e Analysis:

o Accurately dilute the filtered, saturated solution with the same solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution using the UV-Vis Spectrophotometer at the
predetermined Amax.
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» Calculation of Solubility:

o Using the equation from the calibration curve, determine the concentration of the diluted
solution.

o Calculate the concentration of the original saturated solution by multiplying the result by
the dilution factor. This value represents the solubility of C.I. Acid Violet 48 in the specific
solvent at that temperature.

Visualizing the Synthesis Workflow

While signaling pathways involving C.lI. Acid Violet 48 are not documented, a logical diagram
of its synthesis process can be valuable for researchers. The synthesis is a multi-step process
involving condensation and sulfonation reactions.

Caption: Synthesis workflow for C.I. Acid Violet 48.

Experimental Workflow for Solubility Determination

The process of experimentally determining the solubility of C.I. Acid Violet 48 can be
visualized as a clear workflow, from preparation to final analysis.

Caption: Workflow for determining the solubility of a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3418280#solubility-of-c-i-acid-violet-48-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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